N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide

• IUPAC Name: 2-(N-methylsulfonylanilino)-N-phenylpropanamide
• InChI: InChI=1S/C16H18N2O3S/c1-13(16(19)17-14-9-5-3-6-10-14)18(22(2,20)21)15-11-7-4-8-12-15/h3-13H,1-2H3,(H,17,19)
• InChI Key: KUIBJNMFRIRPNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1)N(C2=CC=CC=C2)S(=O)(=O)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide, also known as MDL-28170, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide exerts its effects through the inhibition of proteases. Specifically, it binds to the active site of these enzymes, preventing them from cleaving their substrates. This inhibition leads to a decrease in the activity of these proteases, which can have various downstream effects on cellular processes.
Biochemical and Physiological Effects:
N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes. Additionally, it has been shown to decrease the levels of pro-inflammatory cytokines and to inhibit the activation of NF-κB, a transcription factor involved in inflammation.

Advantages and Limitations for Lab Experiments

N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. Additionally, it has been extensively studied, and its mechanism of action is well-understood. However, there are also some limitations to its use in lab experiments. For example, its effects may be cell-type specific, and it may have off-target effects that need to be carefully considered.

Future Directions

There are several future directions for research on N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide. One potential avenue is to investigate its potential as a therapeutic agent for various diseases, such as Alzheimer's disease and cancer. Additionally, its anti-inflammatory and anti-oxidant properties make it a promising candidate for the treatment of various inflammatory diseases. Further research is also needed to fully understand its mechanism of action and to identify any potential off-target effects.

Scientific Research Applications

N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to inhibit various proteases, including calpain and cathepsin B, which are involved in various pathological conditions such as Alzheimer's disease and cancer. Additionally, N~2~-(methylsulfonyl)-N~1~,N~2~-diphenylalaninamide has been shown to have anti-inflammatory and anti-oxidant properties, making it a promising candidate for the treatment of various inflammatory diseases.